Cas no 1289385-83-6 ((2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride)

• Product Name: (2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride
• CAS No: 1289385-83-6
• MF: C₁₂H₁₇Cl₂FN₂
• MW: 279.181184530258
• CID: 2164465
• Update Time: 2025-06-07

(2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride
• N-(2-Chloro-6-fluorobenzyl)piperidin-3-amine hydrochloride
• SBB074573
• (2-Chloro-6-fluorobenzyl)piperidin-3-ylamine hydrochloride
• [(2-chloro-6-fluorophenyl)methyl]-3-piperidylamine, chloride

• Inchi： 1S/C12H16ClFN2.ClH/c13-11-4-1-5-12(14)10(11)8-16-9-3-2-6-15-7-9;/h1,4-5,9,15-16H,2-3,6-8H2;1H
• InChI Key： JFRTUISKBXZLTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNC1CNCCC1)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 215
• Topological Polar Surface Area: 24.1

Additional information on (2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride

Introduction to (2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride (CAS No: 1289385-83-6)

(2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride, identified by its CAS number 1289385-83-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of (2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride features a benzyl group attached to a piperidine ring, which is further substituted with a chloro and fluoro moiety at the 2nd and 6th positions, respectively. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The< strong>piperidine scaffold is particularly well-regarded in medicinal chemistry due to its ability to modulate biological pathways and interact with specific targets. The introduction of halogen substituents, such as chloro and fluoro, into the benzyl group can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound, potentially enhancing its efficacy and selectivity.

Recent studies have demonstrated that derivatives of piperidine-based compounds exhibit significant potential in inhibiting kinases and other enzymes involved in disease pathways. For instance, modifications to the< strong>piperidine ring have led to the discovery of several lead compounds that are currently being evaluated in clinical trials. The presence of both chloro and fluoro groups in (2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride may contribute to its ability to bind tightly to biological targets, thereby increasing its therapeutic index.

The synthesis of (2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The hydrochloride salt form is typically obtained by treating the free base with hydrochloric acid, ensuring high purity and stability for subsequent applications.

In the context of drug discovery, the biological activity of (2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride is of paramount importance. Preclinical studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to various diseases. For example, it has been observed to modulate the activity of tyrosine kinases, which are known to play a crucial role in cancer cell proliferation. Additionally, its interaction with other biological targets may contribute to its potential therapeutic applications in neurological disorders.

The< strong>CAS number 1289385-83-6 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research settings. This standardized classification system is essential for regulatory compliance and facilitates efficient communication among scientists involved in drug development projects. The compound's properties are thoroughly documented in scientific literature, providing researchers with valuable insights into its behavior under various conditions.

The use of computational chemistry tools has become increasingly important in the study of< strong>(2-Chloro-6-fluoro-benzyl)-piperidin-3-yl-amine hydrochloride. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, aiding in the design of more effective derivatives. These simulations can also provide insights into the compound's metabolic pathways and potential side effects, which are critical considerations in drug development.

Future research directions may focus on optimizing the synthesis of< strong>(2-Chloro-6-fluoro-benzyl)-piperidin-3-yll-amine hydrochloride to improve yield and scalability. Additionally, exploring its interactions with different biological targets may uncover new therapeutic applications or lead to the development of combination therapies. The integration of experimental data with computational models will further enhance our understanding of this compound's potential.

In conclusion,< strong>(2-Chloro-6-fluoro-benzyl)-piperidin-3-yll-amine hydrochloride (CAS No: 1289385-83) represents a promising candidate for further investigation in pharmaceutical research. Its unique molecular structure and demonstrated biological activity make it a valuable tool for developing novel therapeutic agents. As research continues to advance, this compound is likely to play an important role in addressing complex diseases and improving patient outcomes.